Cas no 1228666-01-0 (5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine)

5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine is a fluorinated pyrrolopyridine derivative featuring a trimethylsilyl-protected ethynyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine substitution enhances its reactivity and binding affinity, making it valuable for structure-activity relationship studies. The trimethylsilyl-ethynyl moiety offers stability while allowing for further functionalization under mild conditions. Its rigid heterocyclic core contributes to its utility in designing bioactive molecules with improved selectivity. The compound is particularly relevant in medicinal chemistry for the synthesis of kinase inhibitors and other targeted therapeutics. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine structure
1228666-01-0 structure
Product Name:5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine
CAS No:1228666-01-0
MF:C12H13FN2Si
MW:232.328926801682
CID:1069146
PubChem ID:329772065
Update Time:2025-06-12

5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo-[2,3-b]pyridine
    • 2-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethynyl-trimethylsilane
    • 5-Fluoro-4-[(trimethylsilyl)ethynyl]-1H-pyrrolo[2,3-b]pyridine
    • 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine
    • AKOS015853050
    • 5-Fluoro-4-(trimethylsilylethynyl)-1H-pyrrolo-[2,3-b]pyridine
    • 1228666-01-0
    • MFCD16628256
    • 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • DTXSID50678430
    • 5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine
    • MDL: MFCD16628256
    • Inchi: 1S/C12H13FN2Si/c1-16(2,3)7-5-9-10-4-6-14-12(10)15-8-11(9)13/h4,6,8H,1-3H3,(H,14,15)
    • InChI Key: CWLBIWBZPQAUCP-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C(=CN=C2C=1C=CN2)F)(C)(C)C

Computed Properties

  • Exact Mass: 232.08300
  • Monoisotopic Mass: 232.08320312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.93090

5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F596878-25mg
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine
1228666-01-0
25mg
$190.00 2023-05-18
TRC
F596878-50mg
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine
1228666-01-0
50mg
$305.00 2023-05-18
TRC
F596878-100mg
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine
1228666-01-0
100mg
$471.00 2023-05-18
TRC
F596878-250mg
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine
1228666-01-0
250mg
$821.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F166617-1g
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine
1228666-01-0
1g
¥6,671.00 2021-05-24
Chemenu
CM206206-1g
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo-[2,3-b]pyridine
1228666-01-0 95%
1g
$*** 2023-04-03
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ADE001064-1G
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine
1228666-01-0 Aldrich
1G
¥8753.36 2022-02-24
Matrix Scientific
055645-100mg
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo-[2,3-b]pyridine
1228666-01-0
100mg
$237.00 2021-06-26
A2B Chem LLC
AI15110-250mg
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine
1228666-01-0 ≥ 95 %
250mg
$783.00 2024-04-20
A2B Chem LLC
AI15110-1g
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine
1228666-01-0 ≥ 95 %
1g
$2206.00 2024-04-20

Additional information on 5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine

Introduction to 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine] (CAS No: 1228666-01-0)

5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine), identified by its CAS number 1228666-01-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a trimethylsilyl ethynyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological investigations.

The fluoro group is a well-documented pharmacophore in medicinal chemistry, often incorporated into molecules to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In the context of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine, the fluorine atom is positioned at the 5-position of the pyrrolopyridine core, which may influence its electronic distribution and interactions with biological targets. This strategic placement of the fluorine atom has been shown to modulate the compound's reactivity and selectivity, making it an attractive candidate for further exploration.

The trimethylsilyl ethynyl group at the 4-position introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This group is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in organic synthesis to construct biaryl or alkyne-based structures. The presence of this moiety in 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine suggests that it could be readily modified to explore new chemical space and potentially discover novel bioactive compounds.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Pyrrolopyridine scaffolds have been extensively studied for their role in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The structural motif of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine aligns well with these trends, offering a promising platform for designing molecules with improved pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurological disorders. For instance, pyrrolopyridine derivatives have been reported to interact with enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The fluoro substituent may enhance binding affinity by participating in hydrogen bonding or π-stacking interactions with protein targets, while the trimethylsilyl ethynyl group provides a handle for further derivatization to optimize potency and selectivity.

In addition to its pharmaceutical applications, 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine has shown promise in materials science and organic electronics. The conjugated system of the pyrrolopyridine core can be exploited to design molecules with optoelectronic properties, such as organic semiconductors or light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the fluoro atom can modulate charge transport properties, making this compound a candidate for use in advanced functional materials.

The synthesis of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrrole ring system, followed by functionalization at specific positions using halogenation and cross-coupling techniques. The use of protecting groups, such as silyl ethers or alkynes bearing silyl protecting groups, ensures regioselective modifications without unwanted side reactions.

Recent research has also explored computational approaches to predict and optimize the properties of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine and its derivatives. Molecular modeling studies have been instrumental in understanding how structural features influence biological activity and pharmacokinetic profiles. These computational tools help researchers design more effective molecules by predicting binding affinities, metabolic stability, and other critical parameters before conducting experimental validation.

The potential therapeutic applications of this compound are further supported by preclinical studies that have demonstrated its efficacy in model systems. For example, derivatives of pyrrolopyridine have been shown to inhibit the activity of kinases involved in cancer cell proliferation or modulate neurotransmitter receptors relevant to neurological disorders. While further research is needed to fully elucidate the mechanism of action and optimize dosing regimens,5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine represents a promising lead compound for future drug development efforts.

In conclusion,5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine (CAS No: 1228666-01-0) is a versatile heterocyclic compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive scaffold for designing molecules with improved biological activity and material properties. As research continues to uncover new applications for this compound,it is likely to play an important role in developing next-generation therapeutic agents and functional materials.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd